Cas no 610275-04-2 (1-pentyl-1H-benzimidazole-2-carbaldehyde)

• Product Name: 1-pentyl-1H-benzimidazole-2-carbaldehyde
• CAS No: 610275-04-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1086276
• PubChem ID: 3604520
• Update Time: 2025-04-20

1-pentyl-1H-benzimidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Pentyl-1H-benzo[d]imidazole-2-carbaldehyde
• 1-pentyl-1H-benzimidazole-2-carbaldehyde
• 1-pentyl-1H-benzimidazole-2-carbaldehyde(SALTDATA: FREE)
• 1-pentylbenzimidazole-2-carbaldehyde
• 1-pentyl-1H-1,3-benzodiazole-2-carbaldehyde
• 610275-04-2
• STL481957
• DTXSID50394082
• BS-38267
• DB-027886
• MFCD03130241
• Z57171752
• AKOS000275445
• EN300-11688293

• MDL： MFCD03130241
• Inchi： 1S/C13H16N2O/c1-2-3-6-9-15-12-8-5-4-7-11(12)14-13(15)10-16/h4-5,7-8,10H,2-3,6,9H2,1H3
• InChI Key： FYSQNAYENYYYCH-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC=CC=2N1CCCCC

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 373.6±25.0 °C at 760 mmHg
• Flash Point: 179.7±23.2 °C
• PSA: 34.89000
• LogP: 3.03900
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-pentyl-1H-benzimidazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)